3,5-Dichloro-2-((2-chloropyridin-4-yloxy)methyl)pyridine

• CAS No.: 1260494-30-1
• Molecular Formula: C11H7Cl3N2O
• Molecular Weight: 289.5 g/mol
• IUPAC Name: 3,5-dichloro-2-[(2-chloropyridin-4-yl)oxymethyl]pyridine
• InChI: InChI=1S/C11H7Cl3N2O/c12-7-3-9(13)10(16-5-7)6-17-8-1-2-15-11(14)4-8/h1-5H,6H2
• InChI Key: OZTFCHUXPJLZRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1OCC2=C(C=C(C=N2)Cl)Cl)Cl

Description

3,5-Dichloro-2-((2-chloropyridin-4-yloxy)methyl)pyridine is a useful research compound. Its molecular formula is C11H7Cl3N2O and its molecular weight is 289.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,5-Dichloropyridin-2-yl)methanol (2.00 g, 10.4 mmol), 2-chloro-4-iodopyridine (2.49 g, 10.4 mmol), cesium carbonate (4.41 g, 13.5 mmol), CuI (1.97 g, 10.4 mmol) and 1,10-phenanthroline (374 mg, 2.08 mmol) were stirred in toluene (20 mL) and degassed with a nitrogen stream for 10 minutes. The mixture was heated to 105° C. for 16 h, allowed to cool and filtered through a silica plug eluting with ethyl acetate. The filtrate was concentrated, and the resulting residue was purified by column chromatography (80 g ISCO column column eluting with ethyl acetate/hexanes; gradient 100% hexanes to 40% ethyl acetate) to provide the title compound (1.15 g, 38%) as an orange solid: 1H NMR (300 MHz, CDCl3) δ 8.50 (d, J=2.1 Hz, 1H), 8.21 (d, J=5.8 Hz, 1H), 7.80 (d, J=2.1 Hz, 1H), 6.97 (d, J=2.2 Hz, 1H), 6.88-6.85 (dd, J=5.8, 2.2 Hz, 1H), 5.31 (s, 2H).